(2-phenyl-2H-1,2,3-triazol-4-yl)methanol
Description
“(2-phenyl-2H-1,2,3-triazol-4-yl)methanol” is a compound that has been studied for its potential biological activities . It is a relatively flat compound, contrasting with other similar compounds which are “V” shaped .
Molecular Structure Analysis
The molecular structure of “(2-phenyl-2H-1,2,3-triazol-4-yl)methanol” is characterized by small dihedral angles between the triazolyl ring and the attached aryl rings . Further details about its molecular structure are not available in the retrieved papers.Scientific Research Applications
Anticancer Activity
Triazole derivatives have been found to exhibit effective cytotoxic activity against various cancer cell lines. Some compounds in this category have shown promising results with IC 50 values in the nanomolar range, indicating their potential as anticancer agents .
Antiviral Agents
The structural motif of triazoles is beneficial in antiviral drug discovery. Replacing nucleobases with triazole derivatives can enhance the efficacy of antiviral medications .
Antimicrobial Properties
Triazoles have been synthesized and tested for their antimicrobial activities. Studies have shown that certain triazole compounds possess significant antimicrobial properties, which could be useful in developing new antibiotics .
Synthesis Methods
The synthesis of triazole derivatives involves methods that offer simple operation and a broad scope of substrates. This versatility is crucial for creating various bioactive compounds, including triazolium salts with potential biological applications .
Drug Design and Evaluation
Novel triazole derivatives are continually being designed and evaluated for their therapeutic potential. This includes a range of compounds with varying structures and targeted biological activities .
properties
IUPAC Name |
(2-phenyltriazol-4-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O/c13-7-8-6-10-12(11-8)9-4-2-1-3-5-9/h1-6,13H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSQUEGQOOFGQGQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2N=CC(=N2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50351695 |
Source
|
| Record name | (2-phenyl-2H-1,2,3-triazol-4-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50351695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-phenyl-2H-1,2,3-triazol-4-yl)methanol | |
CAS RN |
3359-24-8 |
Source
|
| Record name | (2-phenyl-2H-1,2,3-triazol-4-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50351695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-Oxabicyclo[3.2.1]oct-6-en-3-one](/img/structure/B1348782.png)
![7,7-Dibromobicyclo[4.1.0]hept-3-ene](/img/structure/B1348793.png)
![3-[(Dimethylamino)methylidene]pentane-2,4-dione](/img/structure/B1348805.png)
